Cas no 65287-75-4 (Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)-)
65287-75-4 structure
Product Name:Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)-
CAS No:65287-75-4
MF:C11H10ClNO
MW:207.656201839447
CID:401596
PubChem ID:820344
Update Time:2025-04-19
Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)-
- 1-(2-chloro-1-methylindol-3-yl)ethanone
- DTXSID40356194
- 65287-75-4
- LLZZEZGLIGDVLB-UHFFFAOYSA-N
- 1-(2-chloro-1-methyl-1H-indol-3-yl)ethanone
- 3-acetyl-2-chloro-1-methylindole
- SCHEMBL4106684
- 1-(2-chloro-1-methyl-1H-indol-3-yl)ethan-1-one
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- Inchi: 1S/C11H10ClNO/c1-7(14)10-8-5-3-4-6-9(8)13(2)11(10)12/h3-6H,1-2H3
- InChI Key: LLZZEZGLIGDVLB-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=O)C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 207.0452
- Monoisotopic Mass: 207.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22
Ethanone, 1-(2-chloro-1-methyl-1H-indol-3-yl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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